Cas no 1849327-61-2 (Cyclohexanemethanol, 1-methoxy-4-methyl-)

• Product Name: Cyclohexanemethanol, 1-methoxy-4-methyl-
• CAS No: 1849327-61-2
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5905296
• PubChem ID: 123926231
• Update Time: 2025-06-22

Cyclohexanemethanol, 1-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 1-methoxy-4-methyl-
• EN300-1143533
• 1849327-61-2
• (1-methoxy-4-methylcyclohexyl)methanol

• Inchi： 1S/C9H18O2/c1-8-3-5-9(7-10,11-2)6-4-8/h8,10H,3-7H2,1-2H3
• InChI Key： MEHUAHWGBITCHA-UHFFFAOYSA-N
• SMILES： C1(OC)(CO)CCC(C)CC1

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 218.2±8.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on Cyclohexanemethanol, 1-methoxy-4-methyl-

Recent Advances in the Application of Cyclohexanemethanol, 1-methoxy-4-methyl- (CAS: 1849327-61-2) in Chemical Biology and Pharmaceutical Research

Cyclohexanemethanol, 1-methoxy-4-methyl- (CAS: 1849327-61-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclohexane backbone with methoxy and methyl substituents, has been explored for its utility in drug synthesis, medicinal chemistry, and as a building block for more complex molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of anti-inflammatory and anticancer drug discovery.

One of the key areas of research involving Cyclohexanemethanol, 1-methoxy-4-methyl- is its use as an intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of small-molecule inhibitors targeting specific protein-protein interactions implicated in cancer progression. The study reported that derivatives of this compound exhibited potent inhibitory activity against certain oncogenic proteins, with IC50 values in the low micromolar range. This finding underscores the potential of Cyclohexanemethanol, 1-methoxy-4-methyl- as a versatile scaffold for drug development.

In addition to its applications in oncology, recent research has also explored the compound's utility in the field of anti-inflammatory therapeutics. A 2022 paper in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of Cyclohexanemethanol, 1-methoxy-4-methyl- derivatives as modulators of inflammatory signaling pathways. The researchers found that certain derivatives could effectively suppress the production of pro-inflammatory cytokines, suggesting their potential as leads for the development of new anti-inflammatory drugs. These findings are particularly relevant given the ongoing need for novel anti-inflammatory agents with improved efficacy and safety profiles.

Another notable application of Cyclohexanemethanol, 1-methoxy-4-methyl- is in the realm of chemical biology, where it has been used as a probe to study enzyme mechanisms and protein-ligand interactions. A 2023 study in ACS Chemical Biology utilized this compound to investigate the binding dynamics of a family of enzymes involved in lipid metabolism. The researchers employed a combination of X-ray crystallography and kinetic assays to elucidate the structural basis of enzyme inhibition by Cyclohexanemethanol, 1-methoxy-4-methyl- derivatives. This work not only advanced the understanding of enzyme mechanisms but also provided valuable insights for the design of enzyme inhibitors with therapeutic potential.

Despite these promising developments, challenges remain in the optimization and clinical translation of Cyclohexanemethanol, 1-methoxy-4-methyl--based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the pharmacokinetic properties of these compounds, as reported in a 2023 review article in Drug Discovery Today. The review highlighted several strategies, including the introduction of polar functional groups and the use of prodrug approaches, to improve the drug-like properties of Cyclohexanemethanol, 1-methoxy-4-methyl- derivatives.

In conclusion, Cyclohexanemethanol, 1-methoxy-4-methyl- (CAS: 1849327-61-2) represents a promising scaffold for the development of novel therapeutic agents and chemical probes. Recent studies have demonstrated its utility in drug discovery, particularly in the fields of oncology and inflammation, as well as its potential as a tool for studying biological mechanisms. Ongoing research efforts are expected to further elucidate its applications and address existing challenges, paving the way for its broader use in the pharmaceutical and chemical biology sectors.